Cholera toxin
Overview
Description
Cholera toxin is a protein secreted by some strains of the bacterium Vibrio cholerae . It is the main virulence factor of pathogenic V. cholerae strains . The toxin is responsible for the symptoms of cholera, an acute diarrhoeal disease that can kill within hours if left untreated .
Synthesis Analysis
This compound consists of one enzymatically active A-subunit and five immunogenic B-subunits . Both A- and B-subunits are encoded by the CTX genetic element, which corresponds to the genome of an integrated filamentous bacteriophage, CTXφ . The regulation of this compound expression is controlled by a cascade of regulatory proteins typically referred to as the ToxR regulon . The secretion of this compound from the outer membrane is mediated by the type II secretion system, popularly known as the T2SS pathway .Molecular Structure Analysis
The this compound is a hexameric protein complex composed of a single copy of the A subunit and five copies of the B subunit . The B subunits form a symmetrical pentamer into which the A chain sits on the top, creating a wedge-shaped structure . The A1 portion of the chain is a globular enzyme payload, while the A2 chain forms an extended alpha helix which sits snugly in the central pore of the B subunit ring .Chemical Reactions Analysis
The this compound increases the synthesis of cAMP molecules, which are a secondary messenger involved in physiological signaling processes . This activates protein kinase A, and in turn, the Cystic fibrosis transmembrane conductor (cftr). Cftr, a chloride channel, causes an efflux of chloride ions .Physical And Chemical Properties Analysis
This compound is a potent enterotoxin, meaning the bowel is the target organ . It is responsible for the massive, watery diarrhea characteristic of cholera infection .Mechanism of Action
Safety and Hazards
Cholera is an extremely virulent disease transmitted through the ingestion of contaminated food or water . It can cause severe acute watery diarrhea and the severe forms of the disease can kill within hours if left untreated . Most people infected with V. cholerae do not develop any symptoms, although the bacteria are present in their feces for 1–10 days after infection and are shed back into the environment, potentially infecting other people .
Future Directions
properties
CAS RN |
9012-63-9 |
|---|---|
synonyms |
CHOLERA TOXIN; CHOLERA ENTEROTOXIN; CHOLERA TOXIN, VIBRIO CHOLERAE, TYPE INABA 569B; VIBRIO CHOLERAE TOXIN; choleraentero-exotoxin; choleraexotoxin; choleragen; exo-enterotoxin |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
